Cas no 2171384-18-0 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171384-18-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6232196
• PubChem ID: 165521630
• Update Time: 2025-06-13

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid
• EN300-1574083
• 2171384-18-0

• Inchi： 1S/C26H30N2O5/c1-3-17(12-24(29)28-13-16(2)22(14-28)25(30)31)27-26(32)33-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,17-,22?/m1/s1
• InChI Key： TVKYOEGHUDYQOI-PSCUFVCCSA-N
• SMILES： OC(C1CN(C(C[C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid

Research Briefing on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS: 2171384-18-0)

In recent years, the compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS: 2171384-18-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the 4-methylpyrrolidine-3-carboxylic acid moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on the synthetic optimization of this compound to enhance its yield and purity, which are critical for its application in large-scale pharmaceutical production. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to achieve high purity levels. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

The biological activity of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid has also been a subject of investigation. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. Researchers are exploring its potential as a lead compound for the development of anti-inflammatory agents, with a focus on its mechanism of action and structure-activity relationships (SAR).

Furthermore, the compound's role in peptide synthesis has been highlighted in recent publications. Its ability to serve as a building block for the incorporation of non-natural amino acids into peptide sequences has opened new avenues for the design of peptide-based drugs with improved pharmacokinetic properties. The Fmoc group, in particular, provides stability during synthesis while allowing for easy deprotection under mild conditions, making it a preferred choice for researchers.

In conclusion, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS: 2171384-18-0) represents a promising candidate for both synthetic and biological applications in the pharmaceutical industry. Ongoing research aims to further elucidate its therapeutic potential and optimize its synthetic pathways to meet the growing demands of drug development. Future studies will likely focus on its in vivo efficacy and safety profile, paving the way for its potential clinical translation.